Ethyl 7-chloro-6-formyl-2-[(piperidin-1-ylacetyl)amino]-4,5-dihydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 7-chloro-6-formyl-2-[(2-piperidin-1-ylacetyl)amino]-4,5-dihydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H23ClN2O4S/c1-2-26-19(25)15-13-7-6-12(11-23)16(20)17(13)27-18(15)21-14(24)10-22-8-4-3-5-9-22/h11H,2-10H2,1H3,(H,21,24)
• InChI Key: LWSSHVLRHFRXIX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCC(=C2Cl)C=O)NC(=O)CN3CCCCC3
• Molecular Formula: C19H23ClN2O4S
• Molecular Weight: 410.9 g/mol

Description

This compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular formula of this compound is C19H23ClN2O4S. Its average mass is 410.915 Da and its mono-isotopic mass is 410.106720 Da.

Chemical Reactions Analysis

The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

These applications highlight the versatility and potential impact of “Ethyl 7-chloro-6-formyl-2-[(piperidin-1-ylacetyl)amino]-4,5-dihydro-1-benzothiophene-3-carboxylate” across diverse scientific domains. . If you have any specific questions or need additional information, feel free to ask! 😊

Future Directions

Piperidine derivatives continue to be a significant area of research in the pharmaceutical industry, with more than 7000 piperidine-related papers published in the last five years. Future directions will likely continue to explore the synthesis and pharmacological applications of these compounds.